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Compound of Interest

Compound Name: 2-Benzimidazolethiol-d4

Cat. No.: B562739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

2-Benzimidazolethiol-d4, a deuterated analog of 2-Benzimidazolethiol. The information herein

is intended to support research, development, and quality control activities involving this

compound.

Data Presentation: Physical Characteristics
The physical properties of 2-Benzimidazolethiol-d4 are summarized in the table below. For

comparative purposes, data for the non-deuterated form, 2-Benzimidazolethiol, is also included

where available.
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Physical Characteristic 2-Benzimidazolethiol-d4
2-Benzimidazolethiol (for
comparison)

Chemical Formula C₇H₂D₄N₂S C₇H₆N₂S

Molecular Weight 154.23 g/mol 150.21 g/mol

Appearance
Off-white to pale yellow

crystalline powder

Off-white to pale yellow

crystalline powder.[1]

Melting Point 275 - >300 °C 300 - 304 °C.[1]

Boiling Point Not experimentally determined 270.6 ± 23.0 °C (Predicted)

Density Not experimentally determined 1.42 g/cm³

Solubility
Soluble in Dichloromethane,

Hexane, Methanol

Slightly soluble in water;

Soluble in ethanol and

acetone.[1]

CAS Number 1246816-47-8 583-39-1

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of a solid organic

compound like 2-Benzimidazolethiol-d4 are provided below. These protocols are generalized

and may require optimization based on specific laboratory conditions and equipment.

Determination of Melting Point
The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for sample grinding)
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Procedure:

Ensure the sample of 2-Benzimidazolethiol-d4 is a fine, dry powder. If necessary, gently

grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to determine an approximate melting range.

Allow the apparatus to cool below the approximate melting point.

Prepare a new sample and heat at a slower rate (1-2 °C per minute) as the temperature

approaches the expected melting point.

Record the temperature at which the first liquid is observed (onset of melting) and the

temperature at which the entire solid has transitioned to a liquid (completion of melting). This

range is the melting point of the sample.[1]

Determination of Solubility
Solubility provides insights into the polarity of the compound and is crucial for formulation and

biological studies.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated pipettes or micropipettes

Analytical balance

Procedure:
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Weigh a precise amount of 2-Benzimidazolethiol-d4 (e.g., 1-5 mg) and place it into a clean,

dry test tube.

Add a specific volume of the desired solvent (e.g., 1 mL of Dichloromethane, Hexane, or

Methanol) to the test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set

period (e.g., 1-2 minutes).

Visually inspect the solution. If the solid has completely disappeared, it is considered soluble.

If the solid has not fully dissolved, the mixture can be gently warmed to assess for

temperature-dependent solubility.

The solubility can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or

quantitatively determined by adding known amounts of solute to a fixed volume of solvent

until saturation is reached.

Determination of Density (for a Solid Powder)
The density of a powdered solid can be determined using a gas pycnometer or by liquid

displacement if the solid is insoluble in the liquid.

Apparatus:

Gas pycnometer or a graduated cylinder and a compatible non-solvent liquid

Analytical balance

Procedure (using Liquid Displacement):

Weigh a known mass of 2-Benzimidazolethiol-d4 using an analytical balance.

Select a liquid in which the compound is known to be insoluble.

Add a known volume of this liquid to a graduated cylinder and record the initial volume (V₁).
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Carefully add the weighed solid to the graduated cylinder, ensuring no liquid splashes out

and that the solid is fully submerged.

Gently agitate to remove any trapped air bubbles.

Record the new volume (V₂). The volume of the solid is the difference between the final and

initial volumes (V₂ - V₁).

Calculate the density using the formula: Density = Mass / (V₂ - V₁).

Mandatory Visualization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a new chemical entity such as 2-Benzimidazolethiol-d4.
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Figure 1. Workflow for the physical and chemical characterization of 2-Benzimidazolethiol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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